Cas no 174916-31-5 (Caraganaphenol A)

• Product Name: Caraganaphenol A
• CAS No: 174916-31-5
• MF: C₅₆H₄₂O₁₃
• MW: 922.924896717072
• CID: 2728936
• PubChem ID: 163028507
• Update Time: 2025-09-27

Caraganaphenol A Chemical and Physical Properties

Names and Identifiers

• Caraganaphenol A
• [(1S,2S,6S,7R)-7-(3,5-dihydroxyphenyl)-1-[(2R,3R)-3-(3,5-dihydroxyphenyl)-6-hydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1-benzofuran-4-yl]-5-hydroxy-2,6-bis(4-hydroxyphenyl)-2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl]-(4-hydroxyphenyl)methanone
• 174916-31-5
• AKOS040761460
• FS-8212

• Inchi： 1S/C56H42O13/c57-32-9-1-26(2-10-32)45-46(30-17-36(61)21-37(62)18-30)53(54(67)27-3-11-33(58)12-4-27)52-50(45)42(66)25-44-51(52)49(56(69-44)29-7-15-35(60)16-8-29)41-23-40(65)24-43-48(41)47(31-19-38(63)22-39(64)20-31)55(68-43)28-5-13-34(59)14-6-28/h1-25,45-47,49,53,55-66H/t45-,46-,47-,49+,53?,55+,56-/m1/s1
• InChI Key： OIQYJZZWQGGEBP-MLCYKAQVSA-N
• SMILES： O1C2=CC(=C3C(=C2[C@H](C2C=C(C=C4C=2[C@@H](C2C=C(C=C(C=2)O)O)[C@H](C2C=CC(=CC=2)O)O4)O)[C@H]1C1C=CC(=CC=1)O)C(C(C1C=CC(=CC=1)O)=O)[C@H](C1C=C(C=C(C=1)O)O)[C@H]3C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 69
• Rotatable Bond Count: 8
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 8.9
• Topological Polar Surface Area: 238

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on Caraganaphenol A

Recent Advances in the Study of Caraganaphenol A (174916-31-5): A Promising Compound in Chemical Biology and Medicine

Caraganaphenol A (CAS: 174916-31-5) is a naturally occurring phenolic compound that has recently garnered significant attention in the field of chemical biology and medicinal research. This compound, isolated from the Caragana species, exhibits a range of bioactive properties, including anti-inflammatory, antioxidant, and potential anticancer activities. The unique chemical structure of Caraganaphenol A, characterized by its polyphenolic framework, makes it a promising candidate for further pharmacological exploration and therapeutic development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of Caraganaphenol A. For instance, research published in the Journal of Natural Products (2023) demonstrated that Caraganaphenol A inhibits the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. This inhibition was observed in vitro using human macrophage cells, where Caraganaphenol A significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Caraganaphenol A could be developed as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, Caraganaphenol A has shown potential as an antioxidant. A study in Free Radical Biology and Medicine (2022) reported that the compound scavenges reactive oxygen species (ROS) and enhances the activity of endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. These effects were particularly notable in models of oxidative stress-induced cellular damage, highlighting the compound's potential in treating diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the anticancer potential of Caraganaphenol A. Preliminary investigations, as detailed in a 2023 article in Bioorganic & Medicinal Chemistry Letters, revealed that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer cells. The study identified that Caraganaphenol A triggers the mitochondrial apoptotic pathway by modulating the expression of Bcl-2 family proteins. These findings underscore the compound's potential as a lead molecule for anticancer drug development, though further in vivo studies are needed to validate these effects.

The synthesis and structural modification of Caraganaphenol A have also been explored to enhance its bioavailability and therapeutic efficacy. A recent publication in Organic & Biomolecular Chemistry (2023) described a novel synthetic route for Caraganaphenol A, which allows for the introduction of various functional groups to optimize its pharmacokinetic properties. This advancement is critical for the future development of Caraganaphenol A-based therapeutics, as it addresses one of the major challenges in natural product drug discovery—poor bioavailability.

Despite these promising findings, several challenges remain in the development of Caraganaphenol A as a therapeutic agent. For example, its low solubility and stability in physiological conditions pose significant hurdles for clinical translation. However, ongoing research is exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome these limitations. A recent study in the International Journal of Pharmaceutics (2023) demonstrated that liposomal encapsulation of Caraganaphenol A improves its solubility and enhances its delivery to target tissues in animal models.

In conclusion, Caraganaphenol A (174916-31-5) represents a highly promising compound in the field of chemical biology and medicine, with demonstrated anti-inflammatory, antioxidant, and anticancer activities. Recent research has shed light on its molecular mechanisms and potential therapeutic applications, while also addressing key challenges in its development. As the scientific community continues to explore this compound, it is anticipated that Caraganaphenol A will play an increasingly important role in the discovery of new drugs for a variety of diseases.